N-Tert-butyl-2,4-difluoro-5-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]benzenesulfonamide

• IUPAC Name: N-tert-butyl-2,4-difluoro-5-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]benzenesulfonamide
• InChI: InChI=1S/C19H22F2N2O4S2/c1-13-5-7-14(8-6-13)9-10-28(24,25)22-17-12-18(16(21)11-15(17)20)29(26,27)23-19(2,3)4/h5-12,22-23H,1-4H3/b10-9+
• InChI Key: COZJFBRVNDRYHP-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC(=C(C=C2F)F)S(=O)(=O)NC(C)(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC(=C(C=C2F)F)S(=O)(=O)NC(C)(C)C
• Molecular Formula: C19H22F2N2O4S2
• Molecular Weight: 444.5 g/mol

Description

N-Tert-butyl-2,4-difluoro-5-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]benzenesulfonamide is a useful research compound. Its molecular formula is C19H22F2N2O4S2 and its molecular weight is 444.51. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

The research on similar sulfonamide compounds illustrates their utility in chemical synthesis and reactivity. For example, tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been explored for their role as N-(Boc) nitrone equivalents, demonstrating their use in organic synthesis to yield N-(Boc)hydroxylamines, highlighting the importance of these sulfones as building blocks in organic chemistry (Xavier Guinchard, Yannick Vallée, Jean-Noël Denis, 2005).

Biological Activities

The study of sulfonamide derivatives has led to discoveries of compounds with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For instance, a series of N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides were synthesized, revealing compounds with significant biological activities, including compound 1a, which showed anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain (Ş. Küçükgüzel, I. Coskun, et al., 2013).

Analytical and Synthetic Applications

Sulfonamides, including N-tert-butyl derivatives, have been explored for their analytical and synthetic utility. For example, preparation and utility of dianions from N-tert-butylthiophene-2-sulfonamide have been investigated, showcasing the selective formation of sulfonamides with potential applications in the synthesis of various organic compounds (S. Graham, T. Scholz, 1991).